Cas no 1923458-15-4 ((1R)-2,2-dimethyl-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine)

• Product Name: (1R)-2,2-dimethyl-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine
• CAS No: 1923458-15-4
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 6378268
• PubChem ID: 113571149
• Update Time: 2025-08-02

(1R)-2,2-dimethyl-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2-dimethyl-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine
• (1R)-2,2-dimethyl-1-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]propan-1-amine
• EN300-1462435
• 1923458-15-4

• Inchi： 1S/C11H20N4O2/c1-11(2,3)8(12)9-13-10(14-17-9)15-4-6-16-7-5-15/h8H,4-7,12H2,1-3H3/t8-/m0/s1
• InChI Key： LFWWVEMLVMROBL-QMMMGPOBSA-N
• SMILES： O1C([C@@H](C(C)(C)C)N)=NC(=N1)N1CCOCC1

Computed Properties

• Exact Mass: 240.15862589g/mol
• Monoisotopic Mass: 240.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.4Ų

Additional information on (1R)-2,2-dimethyl-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine

Introduction to (1R)-2,2-dimethyl-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine and Its Significance in Modern Chemical Biology

The compound with the CAS number 1923458-15-4 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, (1R)-2,2-dimethyl-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine, provides a detailed insight into its structural and functional attributes. This intricate molecular architecture makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The core structure of this compound features a chiral center at the (1R) position, which is critical for its biological activity. The presence of multiple heterocyclic rings, including a morpholine moiety and an oxadiazole ring, contributes to its unique pharmacophoric properties. These structural elements are known to enhance binding affinity and selectivity towards biological targets, making this compound an attractive scaffold for drug discovery.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with various diseases. The (1R)-2,2-dimethyl-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine has been extensively studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses. Preliminary studies have demonstrated its ability to interact with protein kinase C (PKC) and other signaling molecules, suggesting its therapeutic potential in conditions such as cancer and neurodegenerative disorders.

The morpholine ring in the compound's structure is particularly noteworthy due to its ability to enhance solubility and bioavailability. This feature is crucial for drug development, as it ensures that the compound can be effectively absorbed and distributed within the body. Additionally, the oxadiazole ring contributes to the molecule's stability and resistance to metabolic degradation, further enhancing its potential as a drug candidate.

Recent advancements in computational chemistry have allowed researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that it can form stable interactions with target proteins through multiple hydrogen bonds and hydrophobic interactions. These findings provide valuable insights into how the compound exerts its biological effects and guide further optimization efforts.

The synthesis of (1R)-2,2-dimethyl-1-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine presents unique challenges due to its complex structural features. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to achieve high yields and enantiomeric purity.

In clinical settings, the potential therapeutic applications of this compound are being explored through preclinical studies. These studies aim to evaluate its safety profile and efficacy in animal models of human diseases. Initial results have been promising, showing that it can modulate inflammatory pathways without significant side effects. This has generated considerable interest among researchers looking for novel anti-inflammatory agents.

The role of this compound in drug development is further underscored by its ability to interact with multiple biological targets simultaneously. This polypharmacological approach has gained traction in recent years as a strategy for treating complex diseases that involve multiple dysregulated pathways. By targeting several key proteins or receptors at once, this compound may offer a more comprehensive therapeutic solution compared to traditional single-target drugs.

As research continues to evolve, new applications for (1R)-2,2-dimethyl-1-3-(morpholin-4-yli)-1,2,4 oxadiazol -5 -y lpropan - 1 -amine are likely to emerge. The combination of its unique structural features with advanced computational tools promises to unlock new possibilities in chemical biology and pharmaceutical science. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.